
"1-(4-Amino-3-chlorophenyl)ethanone"
molecular structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(4-Amino-3-

chlorophenyl)ethanone

Cat. No.: B1267580 Get Quote

An In-depth Technical Guide to 1-(4-Amino-3-
chlorophenyl)ethanone
This technical guide provides a detailed overview of the molecular structure and properties of

1-(4-Amino-3-chlorophenyl)ethanone, a chemical compound of interest to researchers and

professionals in drug development and chemical synthesis.

Molecular and Physicochemical Data
The fundamental properties of 1-(4-Amino-3-chlorophenyl)ethanone are summarized in the

table below. This data is essential for understanding the compound's behavior in various

experimental and industrial settings.
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Property Value

Molecular Formula C₈H₈ClNO[1]

Molecular Weight 169.61 g/mol [1]

Exact Mass 169.029449 u[1]

CAS Number 6953-83-9[2]

InChI Key SFWDKRVMIBKYQK-UHFFFAOYSA-N[1]

Canonical SMILES CC(=O)c1ccc(N)c(Cl)c1[2]

Molecular Structure
The molecular structure of 1-(4-Amino-3-chlorophenyl)ethanone consists of a central phenyl

ring substituted with an acetyl group, an amino group, and a chlorine atom. The IUPAC name

indicates that the ethanone (acetyl) group is attached to the first carbon of the phenyl ring. The

amino group is located at the fourth position, and the chlorine atom is at the third position

relative to the acetyl group.

Caption: Molecular structure of 1-(4-Amino-3-chlorophenyl)ethanone.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-(4-Amino-3-
chlorophenyl)ethanone are critical for reproducible research. While specific experimental

details can vary, a general synthetic approach often involves the Friedel-Crafts acylation of 2-

chloroaniline, followed by nitration and subsequent reduction of the nitro group to an amino

group. Purification is typically achieved through recrystallization or column chromatography.

Characterization and quality control are commonly performed using the following techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure by

analyzing the chemical shifts and coupling constants of ¹H and ¹³C nuclei.

Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.
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Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the

carbonyl (C=O) of the ketone, the amino (N-H) group, and the carbon-chlorine (C-Cl) bond.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

The logical workflow for the synthesis and characterization of this compound is outlined below.

Starting Materials
(e.g., 2-chloroaniline)

Chemical Synthesis
(e.g., Acylation, Nitration, Reduction)

Purification
(e.g., Recrystallization, Chromatography)

Structural & Purity Analysis

NMR Spectroscopy Mass Spectrometry IR Spectroscopy HPLC Pure 1-(4-Amino-3-chlorophenyl)ethanone

Click to download full resolution via product page

Caption: General workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.echemi.com/produce/pr2404227482-1-4-amino-3-chloro-phenyl-ethanone.html
https://www.lgcstandards.com/PL/en/p/TRC-A620158
https://www.lgcstandards.com/PL/en/p/TRC-A620158
https://www.benchchem.com/product/b1267580#1-4-amino-3-chlorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1267580#1-4-amino-3-chlorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1267580#1-4-amino-3-chlorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1267580#1-4-amino-3-chlorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

